4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine

• IUPAC Name: 4-(2,4-dimethylphenoxy)-N-ethylbut-2-yn-1-amine
• InChI: InChI=1S/C14H19NO/c1-4-15-9-5-6-10-16-14-8-7-12(2)11-13(14)3/h7-8,11,15H,4,9-10H2,1-3H3
• InChI Key: PDZJUWQATQCUGY-UHFFFAOYSA-N
• Canonical SMILES: CCNCC#CCOC1=C(C=C(C=C1)C)C
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine, also known as DMPEA, is a chemical compound that has gained significant interest in the scientific community due to its potential therapeutic applications. DMPEA belongs to the family of phenylethylamines and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been found to exhibit antidepressant, anxiolytic, and neuroprotective effects in preclinical studies. 4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons.

Mechanism of Action

4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine acts as a partial agonist of the 5-HT1A receptor, a subtype of the serotonin receptor. The activation of this receptor has been linked to the antidepressant and anxiolytic effects of 4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine. Additionally, 4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine has been found to modulate the activity of the NMDA receptor, a receptor that plays a crucial role in learning and memory.
Biochemical and Physiological Effects:
4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine has been found to exhibit various biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of oxidative stress, and the enhancement of neuroplasticity. 4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine has also been shown to increase the levels of BDNF, a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine exhibits several advantages for lab experiments, including its easy synthesis and low cost. However, 4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine has some limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

For 4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine research include investigating its potential therapeutic applications and developing more potent and selective analogs.

Synthesis Methods

4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine can be synthesized by a simple one-pot reaction of 2,4-dimethylphenol, ethyl bromide, and propargylamine. The reaction is carried out under basic conditions and yields 4-(2,4-dimethylphenoxy)-N-ethyl-2-butyn-1-amine as a yellow oil. The purity of the compound can be improved by column chromatography.